![molecular formula C21H23FN4O3S2 B2874866 4-((3,5-dimethylpiperidin-1-yl)sulfonyl)-N'-(4-fluorobenzo[d]thiazol-2-yl)benzohydrazide CAS No. 851978-86-4](/img/structure/B2874866.png)
4-((3,5-dimethylpiperidin-1-yl)sulfonyl)-N'-(4-fluorobenzo[d]thiazol-2-yl)benzohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-((3,5-dimethylpiperidin-1-yl)sulfonyl)-N'-(4-fluorobenzo[d]thiazol-2-yl)benzohydrazide is a useful research compound. Its molecular formula is C21H23FN4O3S2 and its molecular weight is 462.56. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Activity
- Sulfonamide and benzothiazole derivatives have been synthesized and evaluated for their antimicrobial activities against a range of pathogenic microorganisms. These compounds are known for their broad-spectrum antimicrobial properties, targeting both Gram-positive and Gram-negative bacteria, as well as fungi. For instance, studies have shown that certain sulfonamide derivatives exhibit significant inhibitory activity against various strains of bacteria and fungi, underscoring their potential as leads for developing new antimicrobial agents (Jagtap et al., 2010).
Anticancer Potential
- Research into benzothiazole and sulfonamide compounds has also revealed their potential in anticancer therapy. These compounds have been shown to exhibit cytotoxic activities against various cancer cell lines, suggesting their utility in cancer research and potential development into anticancer drugs. Specifically, new benzothiazole acylhydrazone derivatives have been synthesized and evaluated for their anticancer activity, demonstrating significant efficacy against certain cancer cell lines (Osmaniye et al., 2018).
Molecular Docking and Enzyme Inhibition
- The interaction of sulfonamide derivatives with biological molecules and their role in inhibiting specific enzymes has been a subject of interest. These compounds have been studied for their binding affinity towards enzymes and receptors, which could be exploited in designing inhibitors for various biological targets. For example, the synthesis and docking studies of novel sulfonamide derivatives have highlighted their ability to inhibit vascular endothelial growth factor receptor (VEGFR-2), an important target in cancer therapy (Ghorab et al., 2016).
properties
IUPAC Name |
4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N'-(4-fluoro-1,3-benzothiazol-2-yl)benzohydrazide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23FN4O3S2/c1-13-10-14(2)12-26(11-13)31(28,29)16-8-6-15(7-9-16)20(27)24-25-21-23-19-17(22)4-3-5-18(19)30-21/h3-9,13-14H,10-12H2,1-2H3,(H,23,25)(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OKBNLHQTPAYTQQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(CN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NNC3=NC4=C(C=CC=C4S3)F)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23FN4O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
462.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.